N-[4-(benzyloxy)phenyl]-3-chloro-2,2-dimethylpropanamide
Overview
Description
N-[4-(benzyloxy)phenyl]-3-chloro-2,2-dimethylpropanamide, also known as BDP-12, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. BDP-12 belongs to the class of amides and is structurally similar to other compounds that have been shown to exhibit biological activity.
Scientific Research Applications
Anti-Inflammatory Applications
This compound has been used in the synthesis of a new series of derivatives that have shown promising results in in vitro and in vivo evaluations for anti-inflammatory activities . The most active compound in the series showed an in vivo anti-inflammatory efficacy of 83.1% , which was even higher than that of diclofenac sodium (81.6%) .
Antioxidant Applications
The derivatives of this compound have also been evaluated for their antioxidant properties using the DPPH radical scavenging assay . This suggests potential applications in conditions where oxidative stress plays a key role.
Anti-Tubercular Applications
A series of novel derivatives of this compound were synthesized and evaluated for in vitro anti-tubercular activity against Mycobacterium tuberculosis (MTB) . Most of them showed promising activity with an IC50 value of less than 1 µg/mL .
Anti-Cancer Applications
A novel series of derivatives of this compound was designed, synthesized, and evaluated for its EGFR kinase inhibitory as well as antiproliferative activities against human cancer cell lines . The cell lines included MCF-7 (breast cancer), A549 (non-small lung tumor), HCT-116 (colon cancer), and SiHa (cancerous tissues of the cervix uteri) .
Antifungal Applications
The newly synthesized compounds of this compound were screened for in vitro antifungal activity against different yeast and filamentous fungal pathogens . They were found to be fungistatic .
Drug Discovery Applications
The synthesized azetidinone derivatives of this compound were analyzed for physicochemical evaluation, i.e., absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties . The results showed that all the derivatives could comply with essential features required for a potential lead in the anti-tubercular drug discovery process .
Mechanism of Action
Target of Action
A structurally similar compound, n-[4-(benzyloxy)phenyl]glycinamide, has been reported to target leukotriene a-4 hydrolase . This enzyme plays a crucial role in the production of leukotrienes, which are lipid mediators involved in inflammatory and allergic responses.
Mode of Action
Based on the structural similarity to n-[4-(benzyloxy)phenyl]glycinamide, it can be hypothesized that it may interact with its target enzyme to modulate its activity .
Biochemical Pathways
If it indeed targets leukotriene a-4 hydrolase like its structurally similar compound, it could potentially influence the leukotriene biosynthesis pathway .
Result of Action
If it acts similarly to n-[4-(benzyloxy)phenyl]glycinamide, it could potentially modulate the activity of leukotriene a-4 hydrolase, thereby influencing the production of leukotrienes and the associated inflammatory and allergic responses .
properties
IUPAC Name |
3-chloro-2,2-dimethyl-N-(4-phenylmethoxyphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO2/c1-18(2,13-19)17(21)20-15-8-10-16(11-9-15)22-12-14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGBALWDCESXOEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCl)C(=O)NC1=CC=C(C=C1)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901185151 | |
Record name | 3-Chloro-2,2-dimethyl-N-[4-(phenylmethoxy)phenyl]propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901185151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(benzyloxy)phenyl]-3-chloro-2,2-dimethylpropanamide | |
CAS RN |
454473-72-4 | |
Record name | 3-Chloro-2,2-dimethyl-N-[4-(phenylmethoxy)phenyl]propanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=454473-72-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-2,2-dimethyl-N-[4-(phenylmethoxy)phenyl]propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901185151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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